Cas no 881041-13-0 (5-(4-Methyl-3,5-dinitrophenyl)-1,3,4-thiadiazol-2-amine)

5-(4-Methyl-3,5-dinitrophenyl)-1,3,4-thiadiazol-2-amine is a nitro-substituted thiadiazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a 1,3,4-thiadiazole core linked to a methyl-substituted dinitrophenyl group, offering unique electronic and steric properties. This compound may serve as a key intermediate in the synthesis of bioactive molecules due to its nitro and amino functional groups, which are amenable to further chemical modifications. Its stability under standard conditions and compatibility with various reaction conditions make it a versatile building block for heterocyclic chemistry. Researchers may explore its utility in developing antimicrobial or antitumor agents, leveraging its structural motifs for targeted activity.

5-(4-Methyl-3,5-dinitrophenyl)-1,3,4-thiadiazol-2-amine structure

881041-13-0 structure

Product Name:5-(4-Methyl-3,5-dinitrophenyl)-1,3,4-thiadiazol-2-amine

CAS No:881041-13-0

MF:C₉H₇N₅O₄S

MW:281.247979402542

CID:3056282

PubChem ID:4715347

Update Time:2025-05-28

5-(4-Methyl-3,5-dinitrophenyl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

- 5-(4-Methyl-3,5-dinitrophenyl)-1,3,4-thiadiazol-2-amine
- 881041-13-0
- STK893797
- BBL021091
- AKOS001476890
- C9H7N5O4S
- Inchi： 1S/C9H7N5O4S/c1-4-6(13(15)16)2-5(3-7(4)14(17)18)8-11-12-9(10)19-8/h2-3H,1H3,(H2,10,12)
- InChI Key： VNGUGCPYUJBOKR-UHFFFAOYSA-N
- SMILES： S1C(N)=NN=C1C1C=C(C(C)=C(C=1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

Exact Mass: 281.02187490Da
Monoisotopic Mass: 281.02187490Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 19
Rotatable Bond Count: 1
Complexity: 349
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 172Å²

5-(4-Methyl-3,5-dinitrophenyl)-1,3,4-thiadiazol-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M225433-100mg	5-(4-Methyl-3,5-Dinitrophenyl)-1,3,4-Thiadiazol-2-Amine	881041-13-0		100mg	$ 70.00	2022-06-04
TRC	M225433-500mg	5-(4-Methyl-3,5-Dinitrophenyl)-1,3,4-Thiadiazol-2-Amine	881041-13-0		500mg	$ 230.00	2022-06-04
TRC	M225433-1g	5-(4-Methyl-3,5-Dinitrophenyl)-1,3,4-Thiadiazol-2-Amine	881041-13-0		1g	$ 340.00	2022-06-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1650241-1g	5-(4-Methyl-3,5-dinitrophenyl)-1,3,4-thiadiazol-2-amine	881041-13-0	98%	1g	￥4502.00	2024-04-27
Crysdot LLC	CD11036020-1g	5-(4-Methyl-3,5-dinitrophenyl)-1,3,4-thiadiazol-2-amine	881041-13-0	97%	1g	$357	2024-07-18